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Carebastine Carebastine
Brand Name: Vulcanchem
CAS No.: 90729-42-3
VCID: VC0024193
InChI: InChI=1S/C32H37NO4/c1-32(2,31(35)36)27-17-15-24(16-18-27)29(34)14-9-21-33-22-19-28(20-23-33)37-30(25-10-5-3-6-11-25)26-12-7-4-8-13-26/h3-8,10-13,15-18,28,30H,9,14,19-23H2,1-2H3,(H,35,36)
SMILES: CC(C)(C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)O
Molecular Formula: C32H37NO4
Molecular Weight: 499.6 g/mol

Carebastine

CAS No.: 90729-42-3

Reference Standards

VCID: VC0024193

Molecular Formula: C32H37NO4

Molecular Weight: 499.6 g/mol

Carebastine - 90729-42-3

CAS No. 90729-42-3
Product Name Carebastine
Molecular Formula C32H37NO4
Molecular Weight 499.6 g/mol
IUPAC Name 2-[4-[4-(4-benzhydryloxypiperidin-1-yl)butanoyl]phenyl]-2-methylpropanoic acid
Standard InChI InChI=1S/C32H37NO4/c1-32(2,31(35)36)27-17-15-24(16-18-27)29(34)14-9-21-33-22-19-28(20-23-33)37-30(25-10-5-3-6-11-25)26-12-7-4-8-13-26/h3-8,10-13,15-18,28,30H,9,14,19-23H2,1-2H3,(H,35,36)
Standard InChIKey XGHOVGYJHWQGCC-UHFFFAOYSA-N
SMILES CC(C)(C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)O
Canonical SMILES CC(C)(C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)O
Synonyms 4-[4-[4-(Diphenylmethoxy)-1-piperidinyl]-1-oxobutyl]-α,α-dimethylbenzeneacetic Acid;
PubChem Compound 65820
Last Modified Nov 11 2021
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